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This technical guide provides a comprehensive overview of the toxicological profile of Basic
Red 18 (C.I. 11085; CAS No. 14097-03-1), a cationic monoazo dye. The information is
intended for researchers, scientists, and drug development professionals to support safety
assessments and guide further investigation. While comprehensive toxicological data for Basic
Red 18 is limited, this guide synthesizes available information on its acute toxicity, genotoxicity,
and potential mechanisms of action, supplemented with data from structurally similar
compounds where necessary.

Chemical and Physical Properties

Basic Red 18 is a dark red powder with the molecular formula C19H25CI2N502 and a
molecular weight of 426.34 g/mol .[1] It is a cationic dye, a characteristic that influences its
interaction with biological molecules and surfaces.

Acute Toxicity

Quantitative data on the acute mammalian toxicity of Basic Red 18 is scarce. However, a
safety data sheet for a closely related substance, Basic Red 1:1, provides an acute oral LD50
in rats.[2] In aquatic ecosystems, Basic Red 18 has demonstrated significant toxicity to fish.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b12370019?utm_src=pdf-interest
https://www.benchchem.com/product/b12370019?utm_src=pdf-body
https://www.benchchem.com/product/b12370019?utm_src=pdf-body
https://www.benchchem.com/product/b12370019?utm_src=pdf-body
https://www.benchchem.com/product/b12370019?utm_src=pdf-body
https://www.benchchem.com/product/b12370019?utm_src=pdf-body
http://www.worlddyevariety.com/basic-dyes/basic-red-18.html
https://www.benchchem.com/product/b12370019?utm_src=pdf-body
https://www.chemicalbook.com/msds/basic-red-1-1.pdf
https://www.benchchem.com/product/b12370019?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12370019?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Table 1: Acute Toxicity Data
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Experimental Protocols

Acute Oral Toxicity in Rats (based on OECD Guideline 423 for Basic Red 1:1)

Test Animals: Healthy, young adult rats (male and female).
e Dosage: A single dose of the test substance was administered.
o Administration: The substance was likely administered by oral gavage.

o Observation Period: Animals were observed for signs of toxicity and mortality for a standard
period, typically 14 days.

o Endpoint: The LD50 (Lethal Dose, 50%) was calculated, representing the statistically
estimated dose that would be lethal to 50% of the test animals.

Aquatic Toxicity in Tilapia mossambica
o Test Organism:Tilapia mossambica fish.

o Exposure: Fish were exposed to different concentrations of Basic Red 18 (100 ppm and 200
ppm) in water.

o Duration: The exposure duration was not explicitly specified in the available literature.
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» Endpoint: Mortality rates were recorded at each concentration.

» Additional Parameters: The study also investigated hematological and histological changes
in the fish. Fish exposed to Basic Red 18 showed a decrease in red blood cells (RBC) and
hemoglobin (Hb), and an increase in white blood cells (WBC), indicating haemotoxicity.
Histological abnormalities were observed in the gill, liver, and intestine of the exposed fish.

Genotoxicity

Direct and comprehensive genotoxicity data for Basic Red 18 is not readily available in the
public domain. A Material Safety Data Sheet for Basic Red 18 notes that "Mutagenicity data
reported,” but does not provide the specific results or the type of assay conducted. Studies on
other azo dyes have shown mixed results in genotoxicity assays, with some demonstrating
mutagenic potential, particularly after metabolic activation.

Experimental Protocols

Ames Test (General Protocol)

The Ames test is a widely used bacterial reverse mutation assay to assess the mutagenic
potential of chemical compounds.

o Test System: Histidine-requiring mutant strains of Salmonella typhimurium (e.g., TA98,
TA100). These strains cannot grow in a histidine-deficient medium unless a reverse mutation
(back mutation) occurs.

o Metabolic Activation: The test is typically performed with and without a mammalian metabolic
activation system (S9 mix), usually derived from rat liver homogenate, to mimic mammalian
metabolism.

e Procedure:

o The bacterial strains are exposed to various concentrations of the test substance, both
with and without the S9 mix.

o The treated bacteria are plated on a minimal glucose agar medium lacking histidine.

o The plates are incubated for 48-72 hours.
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+ Endpoint: A positive result is indicated by a significant, dose-dependent increase in the
number of revertant colonies (colonies that have regained the ability to synthesize histidine)
compared to the negative control.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Treatment Sampling Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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